Cas no 1285500-81-3 (N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285500-81-3
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 6424216
• PubChem ID: 5961329
• Update Time: 2025-06-10

N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide
• (Z)-N-(1-(4-methoxyphenyl)ethylidene)-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(4-propoxyphenyl)-, (2Z)-2-[1-(4-methoxyphenyl)ethylidene]hydrazide
• 1285500-81-3
• N-[(Z)-1-(4-methoxyphenyl)ethylideneamino]-3-(4-propoxyphenyl)-1H-pyrazole-5-carboxamide
• (Z)-N'-(1-(4-methoxyphenyl)ethylidene)-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide
• F1126-0995
• AKOS001641415

• Inchi： 1S/C22H24N4O3/c1-4-13-29-19-11-7-17(8-12-19)20-14-21(25-24-20)22(27)26-23-15(2)16-5-9-18(28-3)10-6-16/h5-12,14H,4,13H2,1-3H3,(H,24,25)(H,26,27)/b23-15-
• InChI Key： DRQWQIZAORUFTL-HAHDFKILSA-N
• SMILES： N1C(C2=CC=C(OCCC)C=C2)=CC(C(N/N=C(\C2=CC=C(OC)C=C2)/C)=O)=N1

Computed Properties

• Exact Mass: 392.18484064g/mol
• Monoisotopic Mass: 392.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.6Ų

Additional information on N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide

Research Briefing on N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide (CAS: 1285500-81-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide (CAS: 1285500-81-3) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, focusing on its synthesis, mechanism of action, and potential biomedical applications.

The compound, characterized by its unique pyrazole-carbohydrazide structure, has garnered attention due to its selective binding affinity and modulation of specific biological targets. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in preclinical models, showing favorable results.

One of the most significant findings is the compound's ability to cross the blood-brain barrier, which opens avenues for its use in neurological disorders. Researchers have also explored its role in cancer therapy, where it has shown inhibitory effects on tumor cell proliferation by targeting specific signaling pathways. These findings are supported by in vitro and in vivo studies, which highlight its therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Current research is focused on structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, N'-(1Z)-1-(4-methoxyphenyl)ethylidene-3-(4-propoxyphenyl)-1H-pyrazole-5-carbohydrazide represents a valuable candidate for further development in medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications make it a compound of significant interest for future research and drug development.